Cas no 97232-96-7 ((E)-Cefuroxime AxetilDISCONTINUED)

(E)-Cefuroxime AxetilDISCONTINUED structure

97232-96-7 structure

Product Name:(E)-Cefuroxime AxetilDISCONTINUED

CAS No:97232-96-7

MF:C₂₀H₂₂N₄O₁₀S

MW:510.474483966827

CID:1061024

PubChem ID:6321416

Update Time:2024-10-25

(E)-Cefuroxime AxetilDISCONTINUED Chemical and Physical Properties

Names and Identifiers

- (E)-Cefuroxime AxetilDISCONTINUED
- (E)-CEFUROXIME AXETIL
- 1-acetyloxyethyl (6R,7R)-3-(carbamoyloxymethyl)-7-[[(2E)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[[(aminocarbonyl)oxy]methyl]-7
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[[(aminocarbonyl)oxy]methyl]-7-[[(2E)-2-furanyl(methoxyimino)acetyl]amino]-8-oxo-, 1-(acetyloxy)ethyl ester, (6R,7R)-
- 1-(Acetyloxy)ethyl (6R,7R)-3-[[(aminocarbonyl)oxy]methyl]-7-[[(2E)-2-(2-furanyl)-2-(methoxyimino)acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate (ACI)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[[(aminocarbonyl)oxy]methyl]-7-[[(2E)-2-furanyl(methoxyimino)acetyl]amino]-8-oxo-, 1-(acetyloxy)ethyl ester, (6R,7R)- (9CI)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[[(aminocarbonyl)oxy]methyl]-7-[[2-furanyl(methoxyimino)acetyl]amino]-8-oxo-, 1-(acetyloxy)ethyl ester, [6R-[6α,7β(E)]]- (ZCI)
- CHEMBL1095930
- BDBM50248197
- NSC 758677
- DRG-0157
- HSDB 8150
- Cefuroxime Axetil, European Pharmacopoeia (EP) Reference Standard
- DTXSID0022775
- CEFUROXIME AXETIL [WHO-DD]
- Ceftin
- CHEBI:3516
- cefuroxime axetil
- CCI-15641
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,3-[[(aminocarbonyl)oxy]methyl]-7-[[(2Z)-2-furanyl(methoxyimino)acetyl]amino]-8-oxo-, 1-(acetyloxy)ethyl ester, (6R,7R)-
- Cefuroxime Axetil, United States Pharmacopeia (USP) Reference Standard
- Maxitil
- (1RS)-1-Acetoxyethyl (6R,7R)-3-carbamoyloxymethyl-7-((Z)-2-furan-2-yl-2-(methoxyimino)acetylamino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
- Nivador
- (RS)-1-Hydroxyethyl (6R,7R)-7-(2-(2-furyl)glyoxylamido)-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate, 7(sup 2)-(Z)-(O-methyloxime), 1-acetate 3-carbamate
- Novador
- Cefuroxime axetil (USAN:USP:BAN:JAN)
- SN-407
- [6R-[6alpha,7beta(Z)]]-3-[[(Aminocarbonyl)oxy]methyl]-7-[[2-furanyl(methoxyimino)acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 1-(acetyloxy)ethyl ester
- Medoxm
- CEFUROXIME 1-ACETOXYETHYL ESTER [MI]
- C08107
- Cefurax
- Furoxime
- SN 407
- Cefuroxime Axetil for Oral Suspension
- Celocid
- Z49QDT0J8Z
- CEFUROXIME AXETIL [EP MONOGRAPH]
- Sharox-500
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 3-(((AMINOCARBONYL)OXY)METHYL)-7-((2-FURANYL(METHOXYIMINO)ACETYL)AMINO)-8-OXO-, 1-(ACETYLOXY)ETHYL ESTER, (6R-(6.ALPHA.,7.BETA.(Z)))-
- Cetoxil
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-(((aminocarbonyl)oxy)methyl)-7-((2-furanyl(methoxyimino)acetyl)amino)-8-oxo-, 1-(acetyloxy)ethyl ester, (6R-(6alpha,7beta(Z)))-
- Novocef
- (RS)-1-Hydroxyethyl (6R,7R)-7-(2-(2-furyl)glyoxylamido)-3- (hydroxymethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2- carboxylate, 7(sup 2)-(Z)-(O-methyloxime), 1-acetate 3- carbamate
- CEFUROXIME AXETIL [USP-RS]
- MFCD00864991
- s4813
- CEFUROXIME AXETIL [ORANGE BOOK]
- (6R,7R)-3-(carbamoyloxymethyl)-7-[[(2Z)-2-(2-furyl)-2-methoxyimino-acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;Cefuroxime
- Q27293978
- CEFUROXIME AXETIL (USP MONOGRAPH)
- A834806
- Zinnat
- Elobact
- HMS3715J04
- 64544-07-6
- CS-0013084
- CXM-AX
- Cefuroxime axetil (JP17/USP/INN)
- Zinat
- Cethixim
- CEFUROXIME AXETIL [MART.]
- CCG-221241
- Cefuroximaxetil
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3- (((aminocarbonyl)oxy)methyl)-7-((2- furanyl(methoxyimino)acetyl)amino)-8-oxo-, 1- (acetyloxy)ethyl ester, (6R-(6alpha,7beta(Z)))-
- BRN 6854419
- HY-B1325
- NSC-758677
- CEFUROXIME AXETIL (MART.)
- Bioracef
- Cepazine
- CEFUROXIME AXETIL [USAN]
- Coliofossim
- Cefuroxime (as axetil)
- CEFUROXIME AXETIL [VANDF]
- CEFUROXIME AXETIL (EP MONOGRAPH)
- CEFUROXIME AXETIL [USP MONOGRAPH]
- Curocef
- SCHEMBL721709
- D00914
- 1-acetoxyethyl (6R,7R)-3-(carbamoyloxymethyl)-7-[[(2Z)-2-(2-furyl)-2-methoxyimino-acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;Cefuroxime axetil
- Kalcef
- DTXCID702775
- Zoref
- CCI 15641
- CEFUROXIME AXETIL [JAN]
- Cefuroxime 1-acetoxyethyl ester
- Cefuroxime axetil [USAN:USP:BAN:JAN]
- AKOS015896220
- Oraxim
- CEFUROXIME AXETIL (USP-RS)
- Ceftin (TN)
- A830563
- UNII-Z49QDT0J8Z
- XSL6I3SB26
- (1RS)-1-(Acetyloxy)ethyl (6R,7R)-3-((carbamoyloxy)methyl)-7-(((E)-2-(furan-2-yl)-2-(methoxyimino)acetyl)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2carboxylate
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-(((aminocarbonyl)oxy)methyl)-7-((2-furanyl(methoxyimino)acetyl)amino)-8-oxo-, 1-(acetyloxy)ethyl ester, (6R-(6alpha,7beta(E)))-
- UNII-XSL6I3SB26
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-(((aminocarbonyl)oxy)methyl)-7-(((2E)-2-(2-furanyl)-2-(methoxyimino)acetyl)amino)-8-oxo-, 1-(acetyloxy)ethyl ester, (6R,7R)-
- Cefuroxime axetil specified impurity B [EP]
- F20616
- SCHEMBL41099
- (+/-)-Cefuroxime axetil, (E)-
- CEFUROXIME AXETIL E-ISOMERS (USP-RS)
- SCHEMBL379336
- AKOS037643328
- NCGC00185751-06
- DTXSID20242788
- (E)-CefuroxiMe Axetil DISCONTINUED
- SN407
- 1-acetyloxyethyl (6R,7R)-3-(carbamoyloxymethyl)-7-[[(2Z)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- Cefuroxime axetil, (E)-
- 97232-96-7
- CEFUROXIME AXETIL IMPURITY B [EP IMPURITY]
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 3-[[(aminocarbonyl)oxy]methyl]-7-[[(2Z)-2-(2-furanyl)-2-(methoxyimino)acetyl]amino]-8-oxo-, 1- (acetyloxy)ethyl ester, (6R,7R)-
- CEFUROXIME AXETIL E-ISOMERS
- Cefuroxime axetil impurity B [EP]
- Cefuroxime axetil specified impurity B
- Q3604308
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 3-(((AMINOCARBONYL)OXY)METHYL)-7-((2-FURANYL(METHOXYIMINO)ACETYL)AMINO)-8-OXO-, 1-(ACETYLOXY)ETHYL ESTER, (6R-(6.ALPHA.,7.BETA.(E)))-
- CEFUROXIME AXETIL E-ISOMERS [USP-RS]
- CEFUROXIME AXETIL IMPURITY B (EP IMPURITY)
- 1-Acetoxyethyl (6R,7R)-3-carbamoyloxymethyl-7-[(Z)-2-(fur-2-yl)-2-methoxyiminoacetamido]ceph-3-em-4-carboxylate
- Cefuroxime axetil impurity B
- Cefuroxime axetil; (1RS)-1-(acetyloxy)ethyl (6R,7R)-3-[(carbamoyloxy)methyl]-7-[[(Z)-2-(furan-2-yl)-2(methoxyimino)acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate; Cefuroxime Ester E47; CCI 15641
- DTXCID50165279
- NS00011567
- 1-(acetyloxy)ethyl (6R,7R)-3-{[(aminocarbonyl)oxy]methyl}-7-({(2E)-2-furan-2-yl-2-[(methyloxy)imino]acetyl}amino)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- Inchi： 1S/C20H22N4O10S/c1-9(25)33-10(2)34-19(28)15-11(7-32-20(21)29)8-35-18-14(17(27)24(15)18)22-16(26)13(23-30-3)12-5-4-6-31-12/h4-6,10,14,18H,7-8H2,1-3H3,(H2,21,29)(H,22,26)/b23-13+/t10?,14-,18-/m1/s1
- InChI Key： KEJCWVGMRLCZQQ-DJMWJSSGSA-N
- SMILES： C(C1=C(COC(=O)N)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)/C(/C1OC=CC=1)=N/OC)(=O)OC(C)OC(=O)C

Computed Properties

Exact Mass: 510.10600
Monoisotopic Mass: 510.10566408g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 35
Rotatable Bond Count: 12
Complexity: 968
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 214Å²

Experimental Properties

PSA: 214.36000
LogP: 0.86080

(E)-Cefuroxime AxetilDISCONTINUED Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

(E)-Cefuroxime AxetilDISCONTINUED Production Method

Production Method 1

40258-78-4

97232-97-8

97232-96-7

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 180 min, 10 °C

Reference

: Preparation method of trans-cefuroxime derivative

, China, , ,

Production Method 2

64544-07-6

97232-96-7

Reaction Conditions

1.1 Solvents: Dichloromethane

Reference

: Preparation of cefuroxime sodium methoxyimine isomer as reference substance

, China, , ,

Production Method 3

97232-96-7

Reaction Conditions

Reference

: Preparation method of cefuroxime axetil methoxyimine isomer as impurity control in quality control of cefuroxime axetil crude drugs and preparations by UV light destroying

, China, , ,